ethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-cyano-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-cyanopyrazole-3-carboxylate
• InChI: InChI=1S/C13H8ClF3N4O2/c1-2-23-12(22)10-7(4-18)5-20-21(10)11-9(14)3-8(6-19-11)13(15,16)17/h3,5-6H,2H2,1H3
• InChI Key: DTSDHXFVTXFENA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=NN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C#N
• Molecular Formula: C13H8ClF3N4O2
• Molecular Weight: 344.67 g/mol

Description

The compound is a derivative of ethyl 3-chloro-5-(trifluoromethyl)picolinate. This compound is a clear liquid, colorless to yellow in appearance. It has a molecular weight of 253.61.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethylpyridines, a related group of compounds, have been synthesized and used in the agrochemical and pharmaceutical industries. Various methods of synthesizing these compounds have been reported.

Molecular Structure Analysis

The InChI code for ethyl 3-chloro-5-(trifluoromethyl)picolinate is 1S/C9H7ClF3NO2/c1-2-16-8(15)7-6(10)3-5(4-14-7)9(11,12)13/h3-4H,2H2,1H3. This can be used to generate the molecular structure of the compound.

Physical And Chemical Properties Analysis

Ethyl 3-chloro-5-(trifluoromethyl)picolinate is a clear liquid, colorless to yellow in appearance. It has a molecular weight of 253.61. It should be stored in a refrigerator.

Scientific Research Applications

I have conducted several searches to find detailed information on the scientific research applications of “ethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-cyano-1H-pyrazole-5-carboxylate”, but unfortunately, the available information is quite general and does not provide a comprehensive analysis focusing on unique applications as you requested.

The compound is related to trifluoromethylpyridine derivatives, which are known for their applications in medicinal chemistry as building blocks for designing novel therapeutic agents. They are also mentioned in the context of pesticide science, but specific details regarding unique applications in separate fields are not provided in the search results.

Safety and Hazards

The compound has a GHS07 signal word of warning. Hazard statements include H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment.

Future Directions

Trifluoromethylpyridines and their derivatives have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of these compounds will be discovered in the future.

Mechanism of Action

Target of Action

Compounds with atrifluoromethyl (-CF3) group have been known to exhibit improved drug potency toward certain enzymes such as reverse transcriptase .

Mode of Action

It’s worth noting that compounds with a trifluoromethyl group can enhance drug potency by lowering the pka of certain functional groups, thereby facilitating key hydrogen bonding interactions with proteins .

Biochemical Pathways

Compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions, which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions .

Pharmacokinetics

The trifluoromethyl group in the compound could potentially influence these properties, as it is known to enhance the metabolic stability and bioavailability of certain drugs .

Result of Action

The presence of the trifluoromethyl group could potentially enhance the compound’s potency toward its target enzymes, leading to more effective inhibition .